Cas no 90181-01-4 (2-Quinolinecarboxylic acid, 7-bromo-8-methoxy-5-nitro-)

90181-01-4 structure
Product name:2-Quinolinecarboxylic acid, 7-bromo-8-methoxy-5-nitro-
2-Quinolinecarboxylic acid, 7-bromo-8-methoxy-5-nitro- Chemical and Physical Properties
Names and Identifiers
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- 2-Quinolinecarboxylic acid, 7-bromo-8-methoxy-5-nitro-
- 7-bromo-8-methoxy-5-nitroquinoline-2-carboxylic acid
- DTXSID70848476
- 90181-01-4
-
- Inchi: InChI=1S/C11H7BrN2O5/c1-19-10-6(12)4-8(14(17)18)5-2-3-7(11(15)16)13-9(5)10/h2-4H,1H3,(H,15,16)
- InChI Key: QMTUSUQSFOHKRL-UHFFFAOYSA-N
- SMILES: COC1=C(C=C(C2=C1N=C(C=C2)C(=O)O)[N+](=O)[O-])Br
Computed Properties
- Exact Mass: 325.95383g/mol
- Monoisotopic Mass: 325.95383g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 19
- Rotatable Bond Count: 2
- Complexity: 375
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.5
- Topological Polar Surface Area: 105Ų
2-Quinolinecarboxylic acid, 7-bromo-8-methoxy-5-nitro- Related Literature
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Natasha F. Sciortino,Florence Ragon,Catherine E. Housecroft,Cameron J. Kepert,Suzanne M. Neville Chem. Commun., 2014,50, 3838-3840
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2. Transformation and species identification of CuO nanoparticles in plant cells (Nicotiana tabacum)†Xiaoyun Liu,Xiaoyu Yu,Yuyu Bu,Zefeng Xu,Zhenyu Wang,Xiaoshan Zhu,Baoshan Xing Environ. Sci.: Nano, 2019,6, 2724-2735
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David L. Bryce Phys. Chem. Chem. Phys., 2006,8, 3379-3382
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Shwan A. Hamad,Vesselin N. Paunov Soft Matter, 2012,8, 5069-5077
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Krishna K. Pandey Dalton Trans., 2012,41, 3278-3286
90181-01-4 (2-Quinolinecarboxylic acid, 7-bromo-8-methoxy-5-nitro-) Related Products
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